Cas no 38695-71-5 (Methyl 4-Phenylthiophene-3-carboxylate)
38695-71-5 structure
Product Name:Methyl 4-Phenylthiophene-3-carboxylate
CAS No:38695-71-5
MF:C12H10O2S
MW:218.271602153778
MDL:MFCD07776986
CID:305067
PubChem ID:26369707
Update Time:2025-04-19
Methyl 4-Phenylthiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylicacid, 4-phenyl-, methyl ester
- methyl 4-phenylthiophene-3-carboxylate
- 4-phenyl-thiophene-3-carboxylic acid methyl ester
- Methyl-4-phenyl-3-thenoat
- Methyl4-phenyl-3-thienoate
- SCHEMBL19088832
- DTXSID60649974
- AKOS026675687
- 38695-71-5
- METHYL4-PHENYLTHIOPHENE-3-CARBOXYLATE
- STR06588
- FT-0720426
- Methyl 4-Phenylthiophene-3-carboxylate
-
- MDL： MFCD07776986
- Inchi： 1S/C12H10O2S/c1-14-12(13)11-8-15-7-10(11)9-5-3-2-4-6-9/h2-8H,1H3
- InChI Key： AJMHUFVILVTYTG-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)OC)C(=C1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 218.04000
- Monoisotopic Mass: 218.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- Density: 1.198
- Melting Point: 48-49
- Boiling Point: 320.8°C at 760 mmHg
- Flash Point: 147.8°C
- Refractive Index: 1.584
- PSA: 54.54000
- LogP: 3.20170
Methyl 4-Phenylthiophene-3-carboxylate Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
Methyl 4-Phenylthiophene-3-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 4-Phenylthiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 127534-5g |
Methyl 4-phenylthiophene-3-carboxylate, >95% |
38695-71-5 | >95% | 5g |
$892.00 | 2023-09-05 | |
| TRC | M358175-50mg |
Methyl 4-Phenylthiophene-3-carboxylate |
38695-71-5 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M358175-100mg |
Methyl 4-Phenylthiophene-3-carboxylate |
38695-71-5 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M358175-500mg |
Methyl 4-Phenylthiophene-3-carboxylate |
38695-71-5 | 500mg |
$ 210.00 | 2022-06-03 | ||
| A2B Chem LLC | AD37548-1mg |
3-Thiophenecarboxylicacid, 4-phenyl-, methyl ester |
38695-71-5 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AD37548-5mg |
3-Thiophenecarboxylicacid, 4-phenyl-, methyl ester |
38695-71-5 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AD37548-10mg |
3-Thiophenecarboxylicacid, 4-phenyl-, methyl ester |
38695-71-5 | >95% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AD37548-5g |
3-Thiophenecarboxylicacid, 4-phenyl-, methyl ester |
38695-71-5 | >95% | 5g |
$593.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1946095-100mg |
Methyl 4-phenylthiophene-3-carboxylate |
38695-71-5 | 98% | 100mg |
￥2880.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1946095-250mg |
Methyl 4-phenylthiophene-3-carboxylate |
38695-71-5 | 98% | 250mg |
￥4160.00 | 2024-05-15 |
Methyl 4-Phenylthiophene-3-carboxylate Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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